Cas no 300668-01-3 (N-(2-Chloro-4-nitrophenyl)propane-1,3-diamine)

• Product Name: N-(2-Chloro-4-nitrophenyl)propane-1,3-diamine
• CAS No: 300668-01-3
• MF: C₉H₁₂ClN₃O₂
• MW: 229.663480758667
• MDL: MFCD00622923
• CID: 1443971
• PubChem ID: 3090204
• Update Time: 2025-04-20

N-(2-Chloro-4-nitrophenyl)propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N-(2-chloro-4-nitrophenyl)-
• ALBB-025672
• SB80427
• AKOS000113496
• N-(2-chloro-4-nitrophenyl)propane-1,3-diamine
• MFCD00622923
• N'-(2-chloro-4-nitrophenyl)propane-1,3-diamine
• 300668-01-3
• LS-08669
• (3-aminopropyl)(2-chloro-4-nitrophenyl)amine
• STK069492
• N1-(2-Chloro-4-nitrophenyl)propane-1,3-diamine
• N-(2-Chloro-4-nitrophenyl)propane-1,3-diamine

• MDL： MFCD00622923
• Inchi： 1S/C9H12ClN3O2/c10-8-6-7(13(14)15)2-3-9(8)12-5-1-4-11/h2-3,6,12H,1,4-5,11H2
• InChI Key： SMLZMZSLFAGBLG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NCCCN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.06196
• Monoisotopic Mass: 229.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 395.1±37.0 °C at 760 mmHg
• Flash Point: 192.7±26.5 °C
• PSA: 81.19
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(2-Chloro-4-nitrophenyl)propane-1,3-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)